Cas no 56588-54-6 (Equilenin-d3)

• Product Name: Equilenin-d3
• CAS No: 56588-54-6
• Molecular Formula: C₁₈H₁₈O₂
• Molecular Weight: 266.33432
• CID: 367127
• PubChem ID: 71316388

Equilenin-d3 Properties

Names and Identifiers

• Estra-1,3,5,7,9-pentaen-17-one-4,16,16-d3,3-hydroxy- (9CI)
• Equilenin-d3
• EQUILENIN-4,16,16-D3
• (+)-Equilenin-d3
• 3-Hydroxyestra-1,3,5(10),6,8-pentaen-17-one-d3
• 3-Hydroxyestra-1,3,5,7,9-pentaen-17-one-d3
• 4,16,16-Trideuteroequilenin
• d-Equilenin-d3
• E 400-d3
• Equilenine-d3
• FT-0667943
• HY-116865S
• 3-Hydroxy(4,16,16-~2~H_3_)estra-1,3,5(10),6,8-pentaen-17-one
• DTXSID60747707
• CS-0438513
• F90846
• Estra-1,3,5,7,9-pentaen-17-one-4,16,16-d3,3-hydroxy-(9ci)
• 56588-54-6
• (13S,14S)-4,16,16-trideuterio-3-hydroxy-13-methyl-11,12,14,15-tetrahydrocyclopenta[a]phenanthren-17-one

• InChIKey： PDRGHUMCVRDZLQ-POWJHRNTSA-N
• Inchi： InChI=1S/C18H18O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2-5,10,16,19H,6-9H2,1H3/t16-,18-/m0/s1/i7D2,10D
• SMILES： CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)O

Computed Properties

• Exact Mass: 269.149510051g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 269.149510051g/mol
• Heavy Atom Count: 20
• Complexity: 418
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.94440
• PSA: 37.30000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives